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Compound of Interest

Compound Name:
5-(Bromoacetyl)thiophene-2-

carbonitrile

Cat. No.: B1280374 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents are paramount for laboratory safety and environmental protection. This

guide provides a comprehensive operational plan for the proper disposal of 5-
(Bromoacetyl)thiophene-2-carbonitrile, a halogenated organic compound. Adherence to

these procedures is critical to mitigate risks and ensure compliance with safety regulations.

Hazard Profile and Waste Classification
5-(Bromoacetyl)thiophene-2-carbonitrile (CAS No. 496879-84-6) is a brominated organic

compound containing a thiophene ring and a nitrile group.[1] Due to its chemical structure, it

must be treated as hazardous waste. Specifically, as a brominated organic compound, it falls

into the category of halogenated organic waste.[2] This classification is crucial for proper waste

segregation to prevent dangerous reactions and to facilitate correct disposal, which is often

high-temperature incineration at a licensed facility.[2]

Contaminated materials, including personal protective equipment (PPE), spill absorbents, and

labware, must also be treated as hazardous waste and disposed of accordingly.[3][4]
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Property Value Source

Molecular Formula C7H4BrNOS [1][5]

Molecular Weight 230.08 g/mol [1][5]

Waste Category Halogenated Organic Waste [2]

Incompatible Materials
Strong oxidizing agents, acids,

bases, bleach, peroxides
[6][7][8]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe collection and disposal of 5-
(Bromoacetyl)thiophene-2-carbonitrile waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves (double-layered nitrile gloves are recommended), when handling the chemical or its

waste.[3]

2. Waste Segregation and Collection:

Solid Waste: Collect any solid 5-(Bromoacetyl)thiophene-2-carbonitrile, contaminated

spatulas, weighing boats, and other disposable labware in a dedicated, clearly labeled

hazardous waste container.[3]

Liquid Waste: If the compound is in solution, collect the waste in a labeled, leak-proof

hazardous waste container. Do not mix with non-halogenated organic waste, aqueous waste,

or other incompatible waste streams.[7][9]

Contaminated PPE: Dispose of gloves, disposable lab coats, and other contaminated PPE in

a designated hazardous waste bag.[3]

3. Container Labeling:
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Clearly label all waste containers with "Hazardous Waste," the full chemical name "5-
(Bromoacetyl)thiophene-2-carbonitrile," and the approximate quantity.[4] The label should

also identify the contents as "Halogenated Organic Waste."[7]

4. Storage:

Store sealed hazardous waste containers in a designated, well-ventilated, and secure waste

accumulation area.[4] The storage area should be cool and dry, away from heat and ignition

sources.[7] Ensure the container is stored separately from incompatible materials.[7]

5. Spill and Emergency Procedures:

In the event of a spill, evacuate the immediate area and ensure it is well-ventilated,

preferably within a chemical fume hood.[4]

Contain the spill using an inert absorbent material such as vermiculite, sand, or earth. Do not

use combustible materials like paper towels.[4]

Wearing appropriate PPE, carefully collect the absorbed material and place it into a labeled

hazardous waste container.[9]

Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) followed by soap and

water. Collect all cleaning materials as hazardous waste.[3]

6. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[3][4] Never dispose of this chemical down the drain or in regular trash.[4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from 5-(Bromoacetyl)thiophene-2-carbonitrile.
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Caption: Disposal workflow for 5-(Bromoacetyl)thiophene-2-carbonitrile waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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